Cas no 1196157-19-3 (5-chloro-2-methyl-1H-pyridin-4-one)

• Product Name: 5-chloro-2-methyl-1H-pyridin-4-one
• CAS No: 1196157-19-3
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 2616789
• PubChem ID: 72212504
• Update Time: 2025-04-21

5-chloro-2-methyl-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-1H-pyridin-4-one
• 5-Chloro-2-methyl-pyridin-4-ol
• 1196157-19-3
• starbld0018277
• DB-155159
• 5-CHLORO-2-METHYLPYRIDIN-4-OL
• SY343325
• G73128
• 5-CHLORO-2-METHYL-4-PYRIDINOL
• SCHEMBL26287511
• MFCD13189880
• AB69303
• 5-CHLORO-4-HYDROXY-2-METHYLPYRIDINE

• Inchi： 1S/C6H6ClNO/c1-4-2-6(9)5(7)3-8-4/h2-3H,1H3,(H,8,9)
• InChI Key： RPMOIHNGISPYRG-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C)=CC1=O

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų